Cas no 2229335-81-1 (2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol
• CAS No: 2229335-81-1
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• CID: 6200750
• PubChem ID: 165780073
• Update Time: 2025-10-21

2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol
• EN300-1863538
• 2229335-81-1

• Inchi： 1S/C14H13FO2/c15-10-14(16)11-6-8-13(9-7-11)17-12-4-2-1-3-5-12/h1-9,14,16H,10H2
• InChI Key： NAZBUSONTLKCTC-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=CC=1)OC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 232.08995782g/mol
• Monoisotopic Mass: 232.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2229335-81-1 and Product Name: 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol

The compound with the CAS number 2229335-81-1 and the product name 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of both fluoro and phenoxy substituents in its molecular framework imparts distinct chemical and biological activities, making it a subject of intense research interest.

One of the most compelling aspects of 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol is its structural design, which integrates fluorine atoms into an aromatic system. Fluorine substitution is a well-established strategy in medicinal chemistry, as it can modulate the pharmacokinetic and pharmacodynamic properties of molecules. The fluorine atom in this compound enhances metabolic stability and binding affinity, which are critical factors for drug efficacy. Additionally, the phenoxy group contributes to hydrophobic interactions, influencing the compound's solubility and bioavailability.

Recent studies have highlighted the therapeutic potential of 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol in various disease models. Its dual functionality has been explored in the development of novel therapeutic agents targeting neurological disorders. The compound's ability to interact with specific biological targets has been demonstrated through computational modeling and experimental validation. For instance, preliminary research suggests that it may exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases, offering a promising lead for further investigation.

The synthesis of 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol involves sophisticated organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic approaches not only ensure high yield but also minimize unwanted byproducts, making the process scalable for industrial applications.

In terms of pharmacological activity, 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol has shown intriguing properties that warrant further exploration. Its interaction with biological receptors and enzymes has been studied using high-throughput screening techniques, revealing potential therapeutic benefits. Moreover, its ability to cross the blood-brain barrier has been a focus of interest, as this property is crucial for treating central nervous system disorders. Preclinical studies are ongoing to elucidate its mechanism of action and assess its safety profile.

The role of fluorinated aromatic compounds in drug development cannot be overstated. These molecules often exhibit enhanced bioavailability and improved pharmacological properties compared to their non-fluorinated counterparts. The structural features of 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol, including its fluoro-substituted phenyl ring and phenoxy ethyl side chain, contribute to its unique pharmacological profile. This combination has led to its investigation as a potential scaffold for new drugs targeting various therapeutic areas.

As research progresses, the applications of 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol are expected to expand beyond initial therapeutic areas. Its versatile structure allows for modifications that can tailor its biological activity for different indications. Innovations in drug design often rely on such multifunctional compounds, which can be optimized through structure-based drug design principles.

The chemical stability of 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol is another critical factor that influences its suitability for pharmaceutical use. Studies have demonstrated that this compound maintains stability under various storage conditions, ensuring long-term viability for both research and commercial purposes. This stability is essential for maintaining consistent drug quality throughout the supply chain.

In conclusion, 2-fluoro-1-(4-phenoxyphenyl)ethan-1-ol (CAS No. 2229335-81-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its integration into drug development pipelines holds considerable potential for addressing unmet medical needs. As research continues to uncover new therapeutic applications, this compound exemplifies the importance of innovative molecular design in advancing modern medicine.